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7-Bromoindoline is a heterocyclic aromatic organic compound featuring an indoline core
substituted with a bromine atom at the 7-position.[1] As a versatile synthetic intermediate, it
serves as a crucial building block in the fields of medicinal chemistry and materials science.[2]
The strategic placement of the bromine atom provides a reactive handle for a multitude of
cross-coupling reactions, enabling the construction of complex molecular architectures.[2] This
reactivity, combined with the inherent biological relevance of the indoline scaffold, makes 7-
Bromoindoline a high-value precursor in the synthesis of novel pharmaceuticals, particularly
kinase inhibitors and receptor antagonists.[2] This guide offers a comprehensive overview of its
chemical properties, structure, synthesis, reactivity, and applications for professionals in drug
discovery and development.

PART 1: Core Chemical and Physical Properties

A thorough understanding of the fundamental properties of 7-Bromoindoline is essential for its
effective use in synthesis and research.

Chemical Structure and Identifiers
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The foundational structure of 7-Bromoindoline consists of a bicyclic system where a benzene
ring is fused to a five-membered nitrogen-containing ring. The bromine atom is attached to the
benzene moiety at the position adjacent to the fused carbon atom on the nitrogen side.

IUPAC Name: 7-bromo-2,3-dihydro-1H-indole[1]

CAS Number: 62813-85-8[1]

Molecular Formula: CsHsBrN[1]

Molecular Weight: 198.06 g/mol [1]

Caption: Chemical structure of 7-Bromoindoline (CsHsBrN).

Physicochemical Data

The physical properties of 7-Bromoindoline are critical for determining appropriate solvents,
reaction temperatures, and storage conditions.

Property Value Source(s)

Molecular Weight 198.06 g/mol [1]

Data not consistently available;
Appearance related compounds are often [3]

off-white to brownish solids.

Topological Polar Surface Area 12 A2 [1]

Storage Temperature 2-8°C, sealed, dry, light-proof [2]

PART 2: Spectroscopic Profile

Spectroscopic analysis is fundamental to confirming the identity and purity of 7-
Bromoindoline. The following data represent expected values based on its structure.
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Spectroscopic Technique Characteristic Features

Signals corresponding to the aromatic protons
on the benzene ring, two methylene (-CH2)

1H NMR groups of the dihydro-pyrrole ring, and the N-H
proton. The bromine atom will influence the

chemical shifts of adjacent aromatic protons.

Resonances for the eight carbon atoms. The
carbon atom bonded to the bromine (C7) will
show a characteristic shift, and the other

13C NMR _ _ _ _ o
aromatic and aliphatic carbons will be distinct. A

spectrum is available for viewing on PubChem.

[1]

Absorption bands indicating N-H stretching, C-H
Infrared (IR) Spect stretching (aromatic and aliphatic), C=C
nfrare ectrosco
P Py stretching of the aromatic ring, and C-Br

stretching.

A molecular ion peak (M*) and a characteristic
M+2 peak of nearly equal intensity, which is
Mass Spectrometry (MS) indicative of the presence of a single bromine
atom due to its isotopic distribution (7°Br and
81Br). The exact mass is 196.98401 Da.[1]

PART 3: Synthesis and Reactivity

7-Bromoindoline’s utility stems from its accessible synthesis and predictable reactivity, making
it a cornerstone for building more complex molecules.

Synthetic Pathway: Reduction of 7-Bromoindole

A common and direct method for preparing 7-Bromoindoline is through the reduction of its
aromatic precursor, 7-bromoindole. This transformation targets the C2-C3 double bond of the
indole's pyrrole ring.
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Extraction with Organic Solvent Purification Final Product
(e.g., Ethyl Acetate) (e.g.. Column Chromatography)

Click to download full resolution via product page
Caption: General workflow for the synthesis of 7-Bromoindoline via reduction.
Representative Experimental Protocol: Reduction of 7-Bromoindole

This protocol is a representative example and should be adapted and optimized based on
laboratory conditions and scale.

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 7-
bromoindole (1.0 equivalent) in glacial acetic acid.

o Reagent Addition: Cool the solution in an ice bath. Add sodium cyanoborohydride
(NaBHsCN) (approx. 2.0-3.0 equivalents) portion-wise, ensuring the temperature remains
controlled.

o Reaction: Remove the ice bath and allow the mixture to stir at room temperature. Monitor the
reaction's progress using Thin Layer Chromatography (TLC) until the starting material is
consumed.

o Work-up: Carefully quench the reaction by slowly adding water. Neutralize the mixture with a
saturated aqueous solution of sodium bicarbonate.

o Extraction: Extract the aqueous layer multiple times with an organic solvent such as ethyl
acetate. Combine the organic layers.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate (NazSOa), filter, and concentrate under reduced pressure. Purify the resulting crude
product via flash column chromatography on silica gel to yield pure 7-Bromoindoline.

Chemical Reactivity

The reactivity of 7-Bromoindoline is dominated by two key sites: the bromine-substituted C7
position on the aromatic ring and the secondary amine at the N1 position.
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o Palladium-Catalyzed Cross-Coupling Reactions: The C-Br bond at the 7-position is a prime
site for forming new carbon-carbon and carbon-heteroatom bonds.[4] This makes 7-

Bromoindoline an excellent substrate for:

o

Suzuki-Miyaura Coupling: To introduce aryl or vinyl groups.[4]

Buchwald-Hartwig Amination: To form C-N bonds.

[e]

o

Sonogashira Coupling: To introduce alkynyl groups.[4]

Heck Reaction: To introduce vinyl groups.[5]

[¢]

e N-Functionalization: The secondary amine (N-H) is nucleophilic and can be readily
functionalized. Common reactions include acylation, alkylation, and arylation, which are often
performed after protecting the amine to prevent interference with other reaction steps.

PART 4: Applications in Drug Discovery

7-Bromoindoline is rarely the final active pharmaceutical ingredient (API) but is a critical
intermediate for building the core structures of numerous drug candidates.
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Drug Discovery Workflow
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Caption: Role of 7-Bromoindoline in a typical drug discovery workflow.
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The ability to use the 7-bromo position for strategic modifications allows medicinal chemists to
systematically explore the structure-activity relationship (SAR) of a compound series. By
introducing different chemical groups at this position, researchers can fine-tune a molecule's
potency, selectivity, and pharmacokinetic properties (ADME - Absorption, Distribution,
Metabolism, and Excretion). This makes 7-Bromoindoline an invaluable tool in the
development of targeted therapies.[6]

PART 5: Safety and Handling

Proper handling of 7-Bromoindoline is crucial to ensure laboratory safety. The compound is
classified as hazardous, and appropriate precautions must be taken.

e Hazard Classification:
o Causes skin irritation.[7]
o Causes serious eye irritation.[7]
o May cause respiratory irritation.[7]
« Recommended Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3]
o Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing.[8][9]

o Respiratory Protection: Use a NIOSH/MSHA-approved respirator or work in a chemical
fume hood to avoid inhaling dust.[9]

» Handling and Storage:
o Handle in a well-ventilated area.[8]
o Avoid formation of dust and aerosols.[8]

o Store in a tightly closed container in a cool, dry, and well-ventilated place, protected from
light.[2][8]
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Conclusion

7-Bromoindoline has established itself as a strategic and versatile building block in modern
organic synthesis and medicinal chemistry. Its well-defined reactivity, particularly at the 7-
bromo position, provides a reliable platform for the construction of diverse and complex
molecular libraries. For researchers and drug development professionals, a comprehensive
understanding of its chemical properties, synthetic accessibility, and safe handling is
paramount to leveraging its full potential in the pursuit of novel therapeutics and advanced
materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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